2,2,4-Trimethylcyclohex-3-ene-1-carbonyl chloride

• CAS No.: 75091-77-9
• Molecular Formula: C10H15ClO
• Molecular Weight: 186.68 g/mol
• IUPAC Name: 2,2,4-trimethylcyclohex-3-ene-1-carbonyl chloride
• InChI: InChI=1S/C10H15ClO/c1-7-4-5-8(9(11)12)10(2,3)6-7/h6,8H,4-5H2,1-3H3
• InChI Key: RXUBEYLPAXICEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(C(CC1)C(=O)Cl)(C)C

Description

2,2,4-Trimethylcyclohex-3-ene-1-carbonyl chloride is a substituted acyl chloride featuring a cyclohexene ring with three methyl groups at positions 2, 2, and 4, and a reactive carbonyl chloride group at position 1. This compound is structurally derived from cyclohex-3-ene-1-carbonyl chloride (CAS: 932-67-2), a known reagent in organic synthesis .

Biological Activity

2,2,4-Trimethylcyclohex-3-ene-1-carbonyl chloride is a chemical compound that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2,2,4-trimethylcyclohex-3-ene-1-carbonyl chloride is $C_{11}H_{17}ClO$, with a molecular weight of approximately 202.71 g/mol. The compound features a cyclohexene ring with three methyl groups and a carbonyl chloride functional group, which contributes to its reactivity and interactions with biological systems.

Biological Activities

1. Antimicrobial Properties
Research indicates that 2,2,4-trimethylcyclohex-3-ene-1-carbonyl chloride exhibits notable antimicrobial activity. It has been tested against various strains of bacteria and fungi, showing effectiveness in inhibiting growth. For instance, studies have demonstrated its potential against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli .

2. Anti-inflammatory Effects
The compound has also been investigated for its anti-inflammatory properties. In vitro assays have shown that it can modulate inflammatory pathways, potentially serving as a therapeutic agent in conditions characterized by excessive inflammation .

3. Cytotoxicity and Safety Profile
Toxicological studies have assessed the safety profile of 2,2,4-trimethylcyclohex-3-ene-1-carbonyl chloride. Limited data suggest that it does not exhibit significant genotoxicity or phototoxicity under standard testing conditions . However, further research is required to establish comprehensive safety parameters.

The biological activity of 2,2,4-trimethylcyclohex-3-ene-1-carbonyl chloride is thought to involve several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, thereby affecting cellular functions.
• Receptor Modulation : It could interact with various receptors on cell membranes, altering signaling pathways that lead to antimicrobial or anti-inflammatory effects.

Case Studies

Study	Objective	Findings
Study 1	Evaluate antimicrobial activity	Demonstrated effectiveness against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MICs) reported at varying levels depending on the strain.
Study 2	Assess anti-inflammatory properties	Showed significant reduction in pro-inflammatory cytokines in cell cultures treated with the compound compared to controls.
Study 3	Toxicological assessment	No significant genotoxic effects were observed; exposure levels were below established toxic thresholds.

Comparison with Similar Compounds

Research Findings and Implications

• Steric Modulation : Studies on substituted acyl chlorides suggest that bulky groups reduce hydrolysis rates by ~30–50% compared to unsubstituted analogs, aligning with theoretical predictions for the trimethyl compound .
• Synthetic Utility : Cyclohexene-based chlorides are prized for their conformational flexibility, enabling diverse stereochemical outcomes. The trimethyl variant could facilitate chiral synthesis by restricting rotational freedom .